Cas no 2411227-37-5 (2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide
• CAS No: 2411227-37-5
• MF: C₁₃H₁₅ClF₃NO₂
• MW: 309.711913347244
• CID: 6310676
• PubChem ID: 145887873
• Update Time: 2025-06-13

2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7559810
• 2411227-37-5
• 2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide
• Z1562121031
• 2-chloro-N-({4-[(2,2,2-trifluoroethoxy)methyl]phenyl}methyl)propanamide

• Inchi： 1S/C13H15ClF3NO2/c1-9(14)12(19)18-6-10-2-4-11(5-3-10)7-20-8-13(15,16)17/h2-5,9H,6-8H2,1H3,(H,18,19)
• InChI Key： UVAAYGRAOMTPDA-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C=CC(=CC=1)COCC(F)(F)F)=O

Computed Properties

• Exact Mass: 309.0743409g/mol
• Monoisotopic Mass: 309.0743409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide

Recent Advances in the Study of 2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide (CAS: 2411227-37-5)

The compound 2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide (CAS: 2411227-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethoxymethyl and chloro-propanamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have identified its ability to interact with certain protein targets, leading to modulation of biological processes that are critical in disease states such as cancer and inflammatory disorders. The presence of the trifluoroethoxymethyl group enhances its binding affinity and selectivity, making it a valuable candidate for further optimization.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis and preliminary biological evaluation of 2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide were reported. The study highlighted a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. Additionally, in vitro assays demonstrated significant activity against a panel of cancer cell lines, with IC50 values in the low micromolar range, suggesting its potential as an anticancer agent.

Further investigations into the compound's pharmacokinetic properties have also been conducted. A study in the European Journal of Pharmaceutical Sciences explored its metabolic stability and bioavailability, revealing favorable profiles that support its development as an oral therapeutic. The compound exhibited moderate plasma protein binding and good permeability across biological membranes, which are critical factors for its success in preclinical development.

Another exciting development is the exploration of 2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide in combination therapies. Researchers have found that it synergizes with existing chemotherapeutic agents, enhancing their efficacy while reducing required doses. This approach could potentially mitigate side effects and improve patient outcomes in clinical settings.

Despite these promising findings, challenges remain. The exact molecular targets and mechanisms of action are still under investigation, and further studies are needed to elucidate its full therapeutic potential. Additionally, toxicity profiles and long-term effects must be thoroughly evaluated to ensure safety in human trials.

In conclusion, 2-Chloro-N-[[4-(2,2,2-trifluoroethoxymethyl)phenyl]methyl]propanamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a strong candidate for further development. Continued research efforts will be essential to unlock its full potential and translate these findings into clinical applications.